Cas no 93547-88-7 (Silanol, (1,1-dimethylethyl)diphenyl-)

(1,1-Dimethylethyl)diphenylsilanol is a sterically hindered silanol compound characterized by the presence of tert-butyl and phenyl substituents. Its molecular structure imparts enhanced stability and reactivity control, making it valuable in organosilicon chemistry and surface modification applications. The tert-butyl group provides steric shielding, reducing unwanted side reactions, while the phenyl groups contribute to improved solubility in organic solvents. This compound is commonly utilized as an intermediate in the synthesis of siloxanes, silsesquioxanes, and functionalized silanes. Its ability to act as a capping agent or crosslinking precursor enhances its utility in materials science, particularly in the development of hybrid polymers and coatings with tailored thermal and mechanical properties.
Silanol, (1,1-dimethylethyl)diphenyl- structure
93547-88-7 structure
Product Name:Silanol, (1,1-dimethylethyl)diphenyl-
CAS No:93547-88-7
MF:C16H20OSi
MW:256.414905548096
CID:752660
PubChem ID:608071
Update Time:2025-08-05

Silanol, (1,1-dimethylethyl)diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Silanol, (1,1-dimethylethyl)diphenyl-
    • t-BUTYLDIPHENYLSILANOL
    • tert-butyl-hydroxy-diphenylsilane
    • 1-(1,1-Dimethylethyl)-1,1-diphenylsilanol (ACI)
    • Silanol, (1,1-dimethylethyl)diphenyl- (9CI)
    • tert-Butyldiphenylsilanol
    • DTXSID40345922
    • F87603
    • tert-Butyl(diphenyl)silanol #
    • t-butyldiphenylsilyl mono-alcohol
    • 93547-88-7
    • CS-0458752
    • Diphenyl-t-Butylsilanol
    • SCHEMBL152027
    • t-Butyl-diphenyl-silanol
    • TBDPSOH
    • Inchi: 1S/C16H20OSi/c1-16(2,3)18(17,14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,17H,1-3H3
    • InChI Key: UNAYGNMKNYRIHL-UHFFFAOYSA-N
    • SMILES: O[Si](C(C)(C)C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 256.128341792g/mol
  • Monoisotopic Mass: 256.128341792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų

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Silanol, (1,1-dimethylethyl)diphenyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Water ,  Oxygen Catalysts: Gold Solvents: Acetone ;  480 min, 1 atm, 30 °C
Reference
O2-enhanced catalytic activity of gold nanoparticles in selective oxidation of hydrosilanes to silanols
Urayama, Teppei; Mitsudome, Takato; Maeno, Zen; Mizugaki, Tomoo; Jitsukawa, Koichiro; et al, Chemistry Letters, 2015, 44(8), 1062-1064

Production Method 2

Reaction Conditions
1.1 Reagents: Water ,  Oxygen Catalysts: Rose Bengal Solvents: Tetrahydrofuran ;  12 h, rt
Reference
Metal-free visible-light-mediated aerobic oxidation of silanes to silanols
Wang, Jing; Li, Bin; Liu, Li-Chuan; Jiang, Chenran; He, Tao; et al, Science China: Chemistry, 2018, 61(12), 1594-1599

Production Method 3

Reaction Conditions
1.1 Solvents: Methanol ,  Water
Reference
The recycling of organosilyl protecting species used in organic synthesis and the water binding ability of the silanol tert-BuMe2SiOH
Lickiss, Paul D.; Stubbs, Katharine M., Journal of Organometallic Chemistry, 1991, 421(2-3), 171-4

Production Method 4

Reaction Conditions
1.1 Reagents: Water Catalysts: Iridium(1+), chloro[2-(4,5-dihydro-1H-imidazol-2-yl-κN3)-6-methylpyridine-κN][(1… Solvents: Tetrahydrofuran ;  14 h, rt
Reference
Highly Selective Hydroxylation and Alkoxylation of Silanes: One-Pot Silane Oxidation and Reduction of Aldehydes/Ketones
Luo, Nianhua; Liao, Jianhua ; Ouyang, Lu; Wen, Huiling; Zhong, Yuhong; et al, Organometallics, 2020, 39(1), 165-171

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ,  Methanol ,  Water ;  24 h, rt
Reference
A 3D Organically Synthesized Porous Carbon Material for Lithium-Ion Batteries
Zhao, Ziqiang ; Das, Saikat; Xing, Guolong ; Fayon, Pierre; Heasman, Patrick; et al, Angewandte Chemie, 2018, 57(37), 11952-11956

Production Method 6

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Eosin Solvents: Acetonitrile ,  Water ;  36 - 48 h, rt
Reference
Diverse functionalization of hydrosilanes and programmable synthesis of multisubstituted organosilanes enabled by neutral eosin Y photocatalysis
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: THF-d8 ;  1.5 h, 1 atm, rt
Reference
Nonhydrolytic synthesis of silanols by the hydrogenolysis of benzyloxysilanes
Igarashi, Masayasu; Matsumoto, Tomohiro; Sato, Kazuhiko; Ando, Wataru; Shimada, Shigeru, Chemistry Letters, 2014, 43(4), 429-431

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  18-Crown-6 Solvents: Dimethyl sulfoxide
Reference
Base promoted preparation of alkenylsilanols from allylsilanes
Akiyama, Takahiko; Imazeki, Shigeaki, Chemistry Letters, 1997, (10), 1077-1078

Production Method 9

Reaction Conditions
1.1 Catalysts: 1-Propanethiol, 3-(trimethoxysilyl)-, polymer with dimethoxydimethylsilane and t… (oxidized) Solvents: Water ;  24 h, 100 °C
Reference
Quantitative Evaluation of the Effect of the Hydrophobicity of the Environment Surrounding Bronsted Acid Sites on Their Catalytic Activity for the Hydrolysis of Organic Molecules
Miura, Hiroki ; Kameyama, Shutaro; Komori, Daiki; Shishido, Tetsuya, Journal of the American Chemical Society, 2019, 141(4), 1636-1645

Production Method 10

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: 2821715-53-9 Solvents: 1,4-Dioxane ,  Water ;  18 h, rt
Reference
Practical and Selective Bio-Inspired Iron-Catalyzed Oxidation of Si-H Bonds to Diversely Functionalized Organosilanols
Li, Song; Li, Haibei; Tung, Chen-Ho ; Liu, Lei, ACS Catalysis, 2022, 12(15), 9143-9152

Production Method 11

Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Silanol synthesis: reaction of hexaphenylcyclotrisiloxane with organometallic reagents
Sieburth, Scott M.; Mu, Weilin, Journal of Organic Chemistry, 1993, 58(26), 7584-6

Production Method 12

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ,  Water ;  rt; 45 min, rt
Reference
On the Use of Triarylsilanols as Catalysts for Direct Amidation of Carboxylic Acids
Braddock, D. Christopher ; Rowley, Ben C. ; Lickiss, Paul D. ; Fussell, Steven J.; Qamar, Rabia; et al, Journal of Organic Chemistry, 2023, 88(14), 9853-9869

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Dimethyl sulfoxide ;  5 h, rt
Reference
Towards Multi-generation Assemblies with Tetraphenylmethane Subunits
Li, Xuehe; Gibb, Bruce C., Supramolecular Chemistry, 2003, 15(7-8), 495-503

Production Method 14

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ,  Methanol ,  Water ;  24 h, rt
Reference
Silicon-centered chiral siloxy compound for chiral organic optoelectronic material and preparation method thereof
, China, , ,

Production Method 15

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ,  Methanol ,  Water ;  24 h, rt
Reference
Catalytic Enantioselective Dehydrogenative Si-O Coupling to Access Chiroptical Silicon-Stereogenic Siloxanes and Alkoxysilanes
Zhu, Jiefeng; Chen, Shuyou; He, Chuan, Journal of the American Chemical Society, 2021, 143(14), 5301-5307

Production Method 16

Reaction Conditions
1.1 Catalysts: Ruthenium(1+), (η5-2,4-cyclopentadien-1-yl)(η3-2-propen-1-yl)(2-quinolinecarboxy… Solvents: Methanol
Reference
Ruthenium(1+), (η5-2,4-Cyclopentadien-1-yl)(η3-2-propen-1-yl)(2-quinoline-carboxylato-κN1, κO2)-, Hexafluorophosphate(1-) (1:1)1,2
Tanaka, Shinji; Kitamura, Masato, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2010, 1, 1-3

Production Method 17

Reaction Conditions
1.1 Catalysts: Ruthenium(1+), (η5-2,4-cyclopentadien-1-yl)(η3-2-propen-1-yl)(2-quinolinecarboxy… Solvents: Methanol ;  30 min
Reference
Ruthenium(1+),(5-2,4-Cyclopentadien-1-yl)(3-2-propen-1-yl)(2-quinolinecarboxylato-N1,O2)-,Hexafluorophosphate(1) (1:1)
Tanaka, Shinji; Kitamura, Masato, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Production Method 18

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ,  Methanol ,  Water
Reference
A new fluoridolyzable anchoring linkage for orthogonal solid-phase peptide synthesis: design, preparation, and application of the N-(3 or 4)-[[4-(hydroxymethyl)phenoxy]-tert-butylphenylsilyl]phenyl pentanedioic acid monoamide (Pbs) handle
Mullen, Daniel G.; Barany, George, Journal of Organic Chemistry, 1988, 53(22), 5240-8

Production Method 19

Reaction Conditions
Reference
An Asymmetric Route to Novel Chiral Cyclohexenones with Spiro-Connected Cyclopentenes. Further Utility of Chiral Bicyclic Thiolactams and the [3,3] Thio-Claisen Products
Lemieux, Rene M.; Devine, Paul N.; Mechelke, Mark F.; Meyers, A. I., Journal of Organic Chemistry, 1999, 64(10), 3585-3591

Production Method 20

Reaction Conditions
1.1 Reagents: Imidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  15 h, rt
1.2 Solvents: Water ;  rt
Reference
Catalysis-Based Total Syntheses of Pateamine A and DMDA-Pat A
Zhuo, Chun-Xiang; Fuerstner, Alois, Journal of the American Chemical Society, 2018, 140(33), 10514-10523

Silanol, (1,1-dimethylethyl)diphenyl- Raw materials

Silanol, (1,1-dimethylethyl)diphenyl- Preparation Products

Additional information on Silanol, (1,1-dimethylethyl)diphenyl-

Introduction to Silanol, (1,1-dimethylethyl)diphenyl and CAS No. 93547-88-7

Silanol, (1,1-dimethylethyl)diphenyl, is a specialized chemical compound characterized by its unique molecular structure and properties. This compound is identified by the CAS number 93547-88-7, which serves as a unique identifier in the chemical industry and scientific research. The molecular formula of this compound reflects its composition, which includes silanol functional groups and a diphenyl moiety attached to a tert-butyl group. This specific arrangement contributes to its distinct chemical behavior and potential applications in various fields.

The compound's structure is of significant interest due to the presence of both silanol and diphenyl groups. The silanol group, characterized by the formula -Si-OH, is known for its ability to participate in hydrogen bonding and hydrolysis reactions. These properties make it valuable in materials science, particularly in the development of silicon-based polymers and coatings. On the other hand, the diphenyl group adds aromatic stability and influences the compound's solubility and reactivity.

In recent years, there has been growing research interest in Silanol, (1,1-dimethylethyl)diphenyl, particularly in its role as an intermediate in organic synthesis. Its unique structure allows it to serve as a precursor for more complex molecules, making it useful in pharmaceuticals and agrochemicals. The tert-butyl group enhances the compound's stability under various conditions, which is crucial for industrial applications where harsh environments are common.

One of the most promising areas of research involving this compound is its application in nanotechnology. The ability of Silanol, (1,1-dimethylethyl)diphenyl to form stable self-assembled structures has been explored for creating novel materials with tailored properties. These materials could potentially be used in electronics, sensors, and even drug delivery systems. The compound's compatibility with other silicon-based materials makes it an attractive candidate for developing hybrid systems that combine the benefits of organic and inorganic chemistry.

The pharmaceutical industry has also shown interest in Silanol, (1,1-dimethylethyl)diphenyl due to its potential as a building block for active pharmaceutical ingredients (APIs). Researchers have been investigating its role in synthesizing molecules that exhibit anti-inflammatory and anti-cancer properties. The compound's ability to undergo selective reactions allows chemists to modify its structure in ways that can enhance biological activity. This flexibility makes it a valuable tool in drug discovery efforts.

Furthermore, environmental scientists are exploring the use of Silanol, (1,1-dimethylethyl)diphenyl as a component in green chemistry initiatives. Its biodegradability and low toxicity profile make it an appealing choice for developing eco-friendly products. For instance, it has been tested as a component in biodegradable coatings that can protect surfaces from corrosion without releasing harmful substances into the environment.

The industrial applications of this compound are also diverse. In the field of catalysis, Silanol, (1,1-dimethylethyl)diphenyl has been used as a ligand in transition metal-catalyzed reactions. Its steric bulk helps to control reaction selectivity, leading to higher yields of desired products. This property is particularly valuable in large-scale chemical manufacturing where efficiency and cost-effectiveness are critical.

Another area where this compound has found utility is in the production of specialty polymers. The silanol groups can participate in cross-linking reactions, creating materials with enhanced mechanical strength and thermal stability. These polymers are being explored for use in automotive components, aerospace materials, and construction materials where durability is essential.

Recent advancements in computational chemistry have also contributed to a better understanding of Silanol, (1,1-dimethylethyl)diphenyl's behavior. Molecular modeling studies have helped researchers predict how it will interact with other molecules under different conditions. This information is crucial for designing experiments that optimize its use in various applications.

The future prospects for Silanol, (1,1-dimethylethyl)diphenyl are promising as research continues to uncover new ways to utilize its unique properties. As synthetic methods improve and our understanding of its reactivity deepens,this compound is likely to play an increasingly important role in both academic research and industrial applications.

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